molecular formula C12H8BrN3 B1520238 6-Bromo-8-phenylimidazo[1,2-a]pyrazine CAS No. 1159815-57-2

6-Bromo-8-phenylimidazo[1,2-a]pyrazine

Cat. No. B1520238
CAS RN: 1159815-57-2
M. Wt: 274.12 g/mol
InChI Key: BTNPEXCLDJWMNJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“6-Bromo-8-phenylimidazo[1,2-a]pyrazine” is a chemical compound with the molecular formula C12H8BrN3 . It has a molecular weight of 274.12 .


Molecular Structure Analysis

The InChI code for “this compound” is 1S/C12H8BrN3/c13-10-8-16-7-6-14-12(16)11(15-10)9-4-2-1-3-5-9/h1-8H . This code provides a standard way to encode the compound’s molecular structure.


Physical And Chemical Properties Analysis

“this compound” is a solid compound . It should be stored at a temperature between 2-8°C in an inert atmosphere .

Scientific Research Applications

Anticancer Activity

  • The synthesis and evaluation of benzimidazole-ornamented pyrazoles, including derivatives related to 6-Bromo-8-phenylimidazo[1,2-a]pyrazine, have demonstrated significant anti-inflammatory and anticancer potency. Specifically, certain derivatives exhibited high activity against pancreatic cancer cells, underscoring their potential as intermediates in developing more potent biological agents (Sivaramakarthikeyan et al., 2020).

Antimicrobial Activity

  • Research into imidazo[1,2-a]pyrazine derivatives has uncovered compounds with uterine-relaxing, antibronchospastic, and cardiac-stimulating properties. Some derivatives showed promising in vitro uterine-relaxing and in vivo antibronchospastic activities, indicating potential for further therapeutic applications (Sablayrolles et al., 1984).

Synthesis and Process Development

  • The development of an industrial process based on the Groebke–Blackburn–Bienaymé multicomponent reaction has facilitated efficient preparation of 3-Aminoimidazo[1,2-a]pyrazines, a scaffold found in many drugs. This highlights the chemical utility and scalability of synthesizing imidazo[1,2-a]pyrazine derivatives (Baenziger et al., 2017).

Anti-inflammatory Activity

  • The anti-inflammatory activity of imidazo[1,2-a]pyrazine derivatives has been evaluated, with certain compounds synthesized from substituted 2-aminopyrazines demonstrating significant effects. This research adds to the compound's potential utility in developing new anti-inflammatory drugs (Abignente et al., 1992).

Antiproliferative Agents

  • Coumarin derivatives, including those related to the this compound structure, have been synthesized and evaluated for their antitumor activity against a liver carcinoma cancer cell line. These studies underscore the potential antiproliferative properties of these compounds (Gomha et al., 2015).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may cause certain health hazards . Specific hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Appropriate safety measures should be taken when handling this compound.

Future Directions

The future directions for “6-Bromo-8-phenylimidazo[1,2-a]pyrazine” are not explicitly mentioned in the available resources. Given its availability for biochemical research , it’s likely that it will continue to be used in various scientific studies.

properties

IUPAC Name

6-bromo-8-phenylimidazo[1,2-a]pyrazine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H8BrN3/c13-10-8-16-7-6-14-12(16)11(15-10)9-4-2-1-3-5-9/h1-8H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BTNPEXCLDJWMNJ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)C2=NC(=CN3C2=NC=C3)Br
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H8BrN3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID801281962
Record name 6-Bromo-8-phenylimidazo[1,2-a]pyrazine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID801281962
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

274.12 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

1159815-57-2
Record name 6-Bromo-8-phenylimidazo[1,2-a]pyrazine
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=1159815-57-2
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 6-Bromo-8-phenylimidazo[1,2-a]pyrazine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID801281962
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
6-Bromo-8-phenylimidazo[1,2-a]pyrazine
Reactant of Route 2
Reactant of Route 2
6-Bromo-8-phenylimidazo[1,2-a]pyrazine
Reactant of Route 3
Reactant of Route 3
6-Bromo-8-phenylimidazo[1,2-a]pyrazine
Reactant of Route 4
Reactant of Route 4
6-Bromo-8-phenylimidazo[1,2-a]pyrazine
Reactant of Route 5
Reactant of Route 5
6-Bromo-8-phenylimidazo[1,2-a]pyrazine
Reactant of Route 6
Reactant of Route 6
6-Bromo-8-phenylimidazo[1,2-a]pyrazine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.